Cas no 1247899-26-8 (4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole)

4-Bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole is a brominated pyrazole derivative featuring a methanesulfonylethyl substituent at the N1 position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly as an intermediate in the preparation of pharmacologically active molecules or functionalized heterocycles. The presence of the bromine atom at the 4-position allows for further functionalization via cross-coupling reactions, while the methanesulfonylethyl group enhances solubility and stability. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science, where precise molecular modifications are required.
4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole structure
1247899-26-8 structure
Product Name:4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole
CAS No:1247899-26-8
MF:C8H13BrN2O2S
MW:281.170019865036
CID:4580667
PubChem ID:62128592
Update Time:2025-10-19

4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole
    • 1H-Pyrazole, 4-bromo-3,5-dimethyl-1-[2-(methylsulfonyl)ethyl]-
    • Inchi: 1S/C8H13BrN2O2S/c1-6-8(9)7(2)11(10-6)4-5-14(3,12)13/h4-5H2,1-3H3
    • InChI Key: YTEZQBFXBJYAOE-UHFFFAOYSA-N
    • SMILES: N1(CCS(C)(=O)=O)C(C)=C(Br)C(C)=N1

Experimental Properties

  • Color/Form: NA
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 436.8±45.0 °C at 760 mmHg
  • Flash Point: 77.5±25.9 °C

4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole Security Information

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Additional information on 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole

Recent Advances in the Study of 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole (CAS: 1247899-26-8)

The compound 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole (CAS: 1247899-26-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This pyrazole derivative is of particular interest due to its potential applications in drug discovery and development, especially as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. Recent studies have explored its chemical properties, biological activities, and potential mechanisms of action, providing valuable insights for researchers in the field.

One of the most notable findings in recent research is the role of this compound in modulating specific biological pathways. Studies have demonstrated that 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole exhibits promising activity as an inhibitor of certain enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in targeting protein kinases, which are critical in cell signaling and proliferation. The compound's unique structural features, including the bromo substituent and methanesulfonylethyl group, contribute to its binding affinity and selectivity.

In addition to its biological activity, recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound. Researchers have developed novel catalytic systems and optimized reaction conditions to enhance yield and purity, as reported in a 2024 article in Organic Process Research & Development. These innovations are crucial for facilitating its use in large-scale pharmaceutical manufacturing and further exploration of its therapeutic potential.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole with biological targets. Molecular docking simulations and density functional theory (DFT) calculations have elucidated the energetics of binding and the influence of substituents on its pharmacological profile. Such studies are instrumental in guiding the design of next-generation derivatives with enhanced potency and reduced off-target effects.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicology. Ongoing research aims to address these gaps through in vivo studies and preclinical evaluations. For example, a recent preclinical trial investigated the compound's bioavailability and metabolic stability, revealing areas for further optimization to improve its drug-like properties. These efforts are critical for advancing the compound toward clinical applications.

In conclusion, 4-bromo-1-(2-methanesulfonylethyl)-3,5-dimethyl-1H-pyrazole (CAS: 1247899-26-8) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural and functional attributes, combined with recent advancements in synthesis and biological evaluation, position it as a valuable candidate for future drug development. Continued research into its mechanisms and applications will likely yield further breakthroughs, offering new opportunities for therapeutic innovation.

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